Cas no 221043-87-4 (2-Thiophenecarboxylicacid, 3-amino-4-ethyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-4-ethyl-, methyl ester
• CAS No: 221043-87-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 244117
• PubChem ID: 18326510
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-amino-4-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-ethyl-, methyl ester
• METHYL 3-AMINO-4-ETHYLTHIOPHENE-2-CARBOXYLATE
• AKOS006285016
• DTXSID80592817
• 221043-87-4
• SCHEMBL7688016
• AB44566

• Inchi： 1S/C8H11NO2S/c1-3-5-4-12-7(6(5)9)8(10)11-2/h4H,3,9H2,1-2H3
• InChI Key： ILNNPKSMOBSREJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1C(=O)OC)N)CC

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 2.26050